4-(4-Chlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarbonitrile
Description
4-(4-Chlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarbonitrile, also known as 4-chloro-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarbonitrile or 4-chloro-2,6-DMP-3,5-DCN, is an organic compound commonly used in scientific research. It is a white crystalline solid that is considered to be an important synthetic intermediate in the production of pharmaceuticals and other active compounds. 4-chloro-2,6-DMP-3,5-DCN has a wide range of applications in the field of chemistry and biochemistry due to its unique properties.
Scientific Research Applications
Phosphorylation Agent
4-Chlorophenyl phosphorodichloridate is commonly employed as a phosphorylation agent. It facilitates the transfer of phosphate groups to other molecules, which is crucial in various biological processes. Researchers use it to modify proteins, nucleotides, and other biomolecules for functional studies and drug development .
Antimicrobial Agents
The compound serves as a reactant for the preparation of antimicrobial agents. By incorporating its structure into specific molecules, scientists can design novel compounds with potential antibacterial, antifungal, or antiviral properties. These agents play a vital role in combating infectious diseases .
Antioxidant Agents
Researchers explore 4-Chlorophenyl phosphorodichloridate derivatives as potential antioxidants. Antioxidants protect cells from oxidative damage by neutralizing free radicals. Developing effective antioxidants is essential for preventing various health conditions, including cancer and cardiovascular diseases .
Antitumor Agents
The compound’s derivatives are investigated for their antitumor activity. Scientists aim to design molecules that selectively target cancer cells, inhibit their growth, and minimize side effects. These efforts contribute to the development of more effective cancer therapies .
Nucleotide Anti-Viral Prodrugs
Nucleotide prodrugs are modified forms of nucleotides that enhance their delivery and efficacy. 4-Chlorophenyl phosphorodichloridate derivatives can be incorporated into nucleotide analogs, potentially leading to novel antiviral drugs. These prodrugs may inhibit viral replication and improve patient outcomes .
Chemical Synthesis and Modification
Beyond biological applications, this compound plays a role in chemical synthesis. Researchers use it to create new molecules, modify existing ones, and explore diverse reaction pathways. Its versatility makes it valuable in synthetic chemistry .
properties
IUPAC Name |
4-(4-chlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3/c1-9-13(7-17)15(14(8-18)10(2)19-9)11-3-5-12(16)6-4-11/h3-6,15,19H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVBZMCLWKAGQDJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C(=C(N1)C)C#N)C2=CC=C(C=C2)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Chlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarbonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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